![molecular formula C21H16FN3O3S B2995029 2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide CAS No. 1796970-09-6](/img/structure/B2995029.png)
2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide
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Description
2-(2-fluorophenoxy)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H16FN3O3S and its molecular weight is 409.44. The purity is usually 95%.
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Scientific Research Applications
NMR Study and Compound Synthesis
Li Ying-jun (2012) conducted an NMR study on a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety. This research illustrates the synthesis and structural determination of novel compounds using NMR techniques, highlighting the importance of such compounds in the advancement of chemical synthesis and compound analysis techniques (Li Ying-jun, 2012).
Pharmacological Evaluation
Ishan I Panchal et al. (2020) explored the design, synthesis, and pharmacological evaluation of 1,3,4-oxadiazole derivatives as inhibitors for Collapsin response mediator protein 1 (CRMP 1) in small lung cancer. This study demonstrates the therapeutic potential of oxadiazole derivatives in treating cancer, showcasing their role in drug discovery and development (Panchal et al., 2020).
Antimicrobial Agents
K. Parikh and D. Joshi (2014) synthesized and evaluated the antimicrobial properties of 2-(5-aryl-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and related compounds. Their work underscores the significance of oxadiazole derivatives in developing new antimicrobial agents, indicating their broad application in addressing microbial resistance (Parikh & Joshi, 2014).
Anticancer and Antimicrobial Screening
Samreen Gul et al. (2017) investigated the synthesis, antimicrobial evaluation, and hemolytic activity of various 1,3,4-oxadiazole compounds. This research contributes to the understanding of the antimicrobial and anticancer potential of oxadiazole derivatives, highlighting their importance in pharmaceutical research (Gul et al., 2017).
Chemotherapeutic Agents
B. Kaya et al. (2017) designed and synthesized hydrazide, oxadiazole derivatives using 3-methoxyphenol, evaluating their antimicrobial and antiproliferative activities. Their findings suggest the potential of these compounds as chemotherapeutic agents, especially against A549 lung and MCF7 breast cancer cell lines (Kaya et al., 2017).
Properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O3S/c22-15-7-2-4-9-17(15)27-13-19(26)23-16-8-3-1-6-14(16)12-20-24-21(25-28-20)18-10-5-11-29-18/h1-11H,12-13H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAZXUVXNNUKZOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CS3)NC(=O)COC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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